ethyl 2-[({[4-(1,1-dioxido-2H-1,2,4-benzothiadiazin-3-yl)butanoyl]oxy}acetyl)amino]benzoate

• IUPAC Name: ethyl 2-[[2-[4-(1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)butanoyloxy]acetyl]amino]benzoate
• InChI: InChI=1S/C22H23N3O7S/c1-2-31-22(28)15-8-3-4-9-16(15)24-20(26)14-32-21(27)13-7-12-19-23-17-10-5-6-11-18(17)33(29,30)25-19/h3-6,8-11H,2,7,12-14H2,1H3,(H,23,25)(H,24,26)
• InChI Key: GOEYSDXEQWVSCC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1NC(=O)COC(=O)CCCC2=NS(=O)(=O)C3=CC=CC=C3N2
• Molecular Formula: C22H23N3O7S
• Molecular Weight: 473.5 g/mol

Description

Ethyl 2-[({[4-(1,1-dioxido-2H-1,2,4-benzothiadiazin-3-yl)butanoyl]oxy}acetyl)amino]benzoate is a useful research compound. Its molecular formula is C22H23N3O7S and its molecular weight is 473.5. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Reactions:

• Ethyl esters and amides of 2H-1,2,4-benzothiadiazine-3-carboxylic acid 1,1-dioxide are obtained through reactions involving 2-aminobenzenesulfonamide, diethyl oxalate, or oxamic acid esters in sodium methoxide (Chernykh, Gridasov, & Petyunin, 1976).
• Mitsunobu reactions of 3-Hydroxyalkylamino- and 3-Mercaptoalkylamino-4H-1,2,4-benzothiadiazine 1,1-dioxides yield different compounds like 2,4-dihydro-1H-imidazo[2,1-c][1,2,4]benzothiadiazine 5,5-dioxide and 1,2,3,5-tetrahydropyrimido[2,1-c][1,2,4]benzothiadiazine 6,6-dioxide (Chern, Shiau, & Wu, 1991).

Biological and Pharmacological Activities

Antimicrobial Activity:

• New quinazolines synthesized from ethyl 4-[2-(2-chlorophenyl)-4-oxo-3-hydroquinazolin-3yl]-benzoate exhibit promising antibacterial and antifungal activities against various strains such as Eschericia coli, Staphylococcus aureus, Pseudomonas aeruginosa, Staphylococcus pyogenes, C. albicans, A. niger, and A. clavatus (Desai, Shihora, & Moradia, 2007).

Novel Agents and Hormone Analogues:

• Ethyl 4-[2-(6-methyl-3-pyridyloxy)butyloxy]benzoate shows potential as an anti-juvenile hormone agent, inducing symptoms associated with hormone deficiency in insects (Ishiguro, Fujita, Kim, Shiotsuki, & Kuwano, 2003).

Molecular Structures and Characterization

Crystal Structure Analysis:

• The crystal structure of N-butyl-2-(3,5-dimethyl-1,1-dioxido-2H-1,2,6- thiadiazin-4-yl)benzamide was determined, providing insights into the molecular arrangement and interactions (Bhatt, Bhatt, Govender, Kruger, & Maguire, 2014).

Synthetic Methods and Applications

Synthetic Applications:

• The synthesis of ethyl 4-[2-(6-Methyl-3-pyridyloxy)butyloxy]benzoate, a novel agent, demonstrates applications in modifying insect growth and development (Ishiguro, Fujita, Kim, Shiotsuki, & Kuwano, 2003).
• Microwave-promoted synthesis of 2-hetarylmethyl-4-(4-hetarylphenyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one derivatives from ethyl 4-[1-(2-ethoxy-2-oxoethyl)-3-methyl-5-oxo-1,5-dihydro-4H-1,2,4-triazol-4-yl]benzoate shows diverse antimicrobial, anti-lipase, and antiurease activities (Özil, Bodur, Ülker, & Kahveci, 2015).